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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyltetrahydropyran, a cyclic ether, is a valuable compound in organic synthesis, often
utilized as a solvent and a key building block for more complex molecules. Its structural
features and chemical properties make it a subject of interest in various chemical research and
development areas, including pharmaceuticals. This guide provides a comprehensive overview
of the chemical properties, structure, synthesis, and spectral characterization of 2-
Methyltetrahydropyran.

Chemical Structure and Identification

2-Methyltetrahydropyran is a saturated heterocyclic compound with a six-membered ring
containing one oxygen atom and a methyl substituent at the 2-position.
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Identifier Value

IUPAC Name 2-methyloxane[1][2]

Tetrahydro-2-methyl-2H-pyran, Tetrahydro-2-
Other Names

methylpyran[3]

CAS Number 10141-72-7[3]

Molecular Formula CeH120[3][4]

SMILES C1(c)occcecels]

inChi InChl=1S/C6H120/c1-6-4-2-3-5-7-6/h6H,2-
5H2,1H3[3][5]

InChlKey YBDQLHBVNXARAU-UHFFFAQOYSA-NI[3][5]

Physicochemical Properties

The physical and chemical properties of 2-Methyltetrahydropyran are summarized in the
table below. It is a colorless liquid with a characteristic weak ether-like and sweet odor.[6] It is
also a flammabile liquid and should be handled with appropriate safety precautions.[6]
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Property Value Source(s)
Molecular Weight 100.16 g/mol [1114]
Boiling Point 101-1083 °C (at 758 Torr) [4]

107.3 °C (at 760 mmHg) [7]

Melting Point Not available [8]

Density 0.868 g/cm?3 (at 11 °C) [4]

0.852 g/cm3 [7]

Information on quantitative
solubility in common solvents
is not readily available.
N However, it is described as
Solubility having high solubility.[4] The
related compound, 2-
methyltetrahydrofuran, is not

miscible with water.

Synthesis of 2-Methyltetrahydropyran

A common and effective method for the synthesis of 2-Methyltetrahydropyran is the
intramolecular Williamson ether synthesis from 6-chloro-2-hexanol.[6] This reaction involves
the deprotonation of the alcohol to form an alkoxide, which then undergoes an intramolecular
nucleophilic substitution to form the cyclic ether.[6]

Experimental Protocol: Intramolecular Williamson Ether
Synthesis

This protocol details the synthesis of 2-methyl-tetrahydropyran from 6-chloro-2-hexanol.[6]
Materials:
e 6-chloro-2-hexanol

e Sodium hydride (NaH), 60% dispersion in mineral olil
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Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4ClI) solution

Drying agent (e.g., anhydrous magnesium sulfate)

Round-bottom flask

Stirring apparatus

Reflux condenser

Ice bath

Standard glassware for workup and purification

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add 1.2 equivalents of sodium hydride (60% dispersion in mineral oil).

Solvent Addition: Add anhydrous THF (40 mL) to the flask, and stir the suspension.

Substrate Addition: Prepare a solution of 6-chloro-2-hexanol (1.0 equivalent) in 10 mL of
anhydrous THF. Add this solution dropwise to the stirred suspension of NaH in THF at 0 °C
(using an ice bath).

Reaction: Once the addition is complete, allow the reaction mixture to warm to room
temperature and then heat it to reflux.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The
reaction is typically complete within 12-24 hours.

Workup:

o After the reaction is complete, cool the flask to 0 °C in an ice bath.
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[e]

Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous
NHa4Cl solution to decompose any unreacted NaH.

[e]

Perform an aqueous workup to separate the organic and aqueous layers.

o

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

[¢]

Filter to remove the drying agent.

 Purification: Remove the solvent from the filtrate under reduced pressure. The crude product
can be purified by distillation to yield 2-methyl-tetrahydropyran.

Starting Materials

Reaction Steps Workup & Purification

0°C to reflux Deprotonation [QUETIETIET Quenching e Y
Sodium Hydride (NaH) (Alkoride Fammation) Cycization (SN2) 1 (o NH4e) Aqueous Workup Distillation S-S 2-Methyltetrahydropyran
0°Ctoreflux
Anhydrous THF

Click to download full resolution via product page
Synthesis workflow for 2-Methyltetrahydropyran.

Spectroscopic Data

The structure of 2-Methyltetrahydropyran can be confirmed using various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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IH NMR

BC NMR

Specific, detailed *H NMR data with chemical
shifts, multiplicities, and coupling constants for
2-Methyltetrahydropyran is not readily available
in the provided search results. However, related
structures show characteristic signals for the
methyl group and the protons on the

tetrahydropyran ring.

Spectral data for 2-Methyltetrahydropyran is
available, allowing for the identification of the six

unique carbon atoms in the molecule.[5]

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methyltetrahydropyran is characterized by the presence of C-H and C-

O stretching and bending vibrations. A digitized IR spectrum is available from the NIST Mass

Spectrometry Data Center.[9]

Wavenumber (cm~?)

Assighment

C-H stretching vibrations of the CHz, and CHs

~2850-3000
groups
~1450 C-H bending vibrations
~1000-1150 C-O-C stretching vibration of the ether linkage

Mass Spectrometry (MS)

The mass spectrum of 2-Methyltetrahydropyran provides information about its molecular

weight and fragmentation pattern. The electron ionization mass spectrum is available from the

NIST WebBook.[3]

m/z Assignment

100 Molecular ion (M+)

85 Loss of a methyl group ([M-CHs]*)
43, 41 Further fragmentation of the ring
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Safety and Handling

2-Methyltetrahydropyran is a flammable liquid and should be kept away from heat, sparks,
and open flames.[6] It may cause skin and eye irritation upon contact.[6] Appropriate personal
protective equipment, such as gloves and safety glasses, should be worn when handling this
chemical. It is important to work in a well-ventilated area to avoid inhalation of vapors.[6] Care
should be taken during storage to prevent leakage and avoid contact with incompatible
substances.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TETRAHYDROPYRAN-2-METHANOL(100-72-1) 13C NMR spectrum [chemicalbook.com]

2. 2-Methyloxane | C6H120 | CID 139099 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 2H-Pyran, tetrahydro-2-methyl- (CAS 10141-72-7) - Chemical & Physical Properties by
Cheméo [chemeo.com]

e 4 TETRAHYDRO-2-METHYL-2H-PYRAN [chembk.com]

e 5. 2-Methyltetrahydropyran(10141-72-7) 13C NMR spectrum [chemicalbook.com]

e 6. benchchem.com [benchchem.com]

e 7.2-METHYLTETRAHYDROPYRAN | CAS#:10141-72-7 | Chemsrc [chemsrc.com]
e 8. chemsynthesis.com [chemsynthesis.com]

e 9. 2H-Pyran, tetrahydro-2-methyl- [webbook.nist.gov]

« To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Methyltetrahydropyran: Chemical Properties and Structure]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b156201#2-methyltetrahydropyran-
chemical-properties-and-structure]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b156201?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Synthesis_of_2_Methyl_tetrahydropyran_via_Intramolecular_Cyclization_of_6_Chloro_2_hexanol.pdf
https://www.benchchem.com/pdf/Application_Note_Synthesis_of_2_Methyl_tetrahydropyran_via_Intramolecular_Cyclization_of_6_Chloro_2_hexanol.pdf
https://www.benchchem.com/pdf/Application_Note_Synthesis_of_2_Methyl_tetrahydropyran_via_Intramolecular_Cyclization_of_6_Chloro_2_hexanol.pdf
https://www.benchchem.com/pdf/Application_Note_Synthesis_of_2_Methyl_tetrahydropyran_via_Intramolecular_Cyclization_of_6_Chloro_2_hexanol.pdf
https://www.benchchem.com/product/b156201?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_100-72-1_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyltetrahydropyran
https://www.chemeo.com/cid/46-232-3/2H-Pyran-tetrahydro-2-methyl
https://www.chemeo.com/cid/46-232-3/2H-Pyran-tetrahydro-2-methyl
https://www.chembk.com/en/chem/TETRAHYDRO-2-METHYL-2H-PYRAN
https://www.chemicalbook.com/SpectrumEN_10141-72-7_13CNMR.htm
https://www.benchchem.com/pdf/Application_Note_Synthesis_of_2_Methyl_tetrahydropyran_via_Intramolecular_Cyclization_of_6_Chloro_2_hexanol.pdf
https://www.chemsrc.com/en/cas/10141-72-7_668982.html
https://www.chemsynthesis.com/base/chemical-structure-21367.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10141727&Mask=80
https://www.benchchem.com/product/b156201#2-methyltetrahydropyran-chemical-properties-and-structure
https://www.benchchem.com/product/b156201#2-methyltetrahydropyran-chemical-properties-and-structure
https://www.benchchem.com/product/b156201#2-methyltetrahydropyran-chemical-properties-and-structure
https://www.benchchem.com/product/b156201#2-methyltetrahydropyran-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156201?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

